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Compound of Interest

Compound Name: PKC 20-28,myristoylated

Cat. No.: B12380253 Get Quote

This document provides crucial safety, handling, and disposal information for PKC 20-28,

myristoylated, a cell-permeable peptide inhibitor of protein kinase C (PKC). The following

procedures are designed to ensure the safety of laboratory personnel and proper management

of chemical waste.

Chemical and Physical Properties
Property Value Source

Molecular Formula C₆₀H₁₀₆N₁₈O₁₁ [1]

Molecular Weight 1255.60 g/mol [1]

Form Lyophilized solid [1]

Solubility
Water (10 mg/mL), Tris-HCl,

pH 7.5 (25 mg/mL), DMSO

Storage Temperature -20°C [1]

Purity ≥95% (HPLC) [1]

Immediate Safety and Handling Protocols
While a specific Safety Data Sheet (SDS) for PKC 20-28, myristoylated is not readily available,

the following guidelines are based on information for similar chemical compounds and general

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b12380253?utm_src=pdf-interest
https://www.sigmaaldrich.com/HK/zh/product/mm/476480
https://www.sigmaaldrich.com/HK/zh/product/mm/476480
https://www.sigmaaldrich.com/HK/zh/product/mm/476480
https://www.sigmaaldrich.com/HK/zh/product/mm/476480
https://www.sigmaaldrich.com/HK/zh/product/mm/476480
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12380253?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


laboratory practice for handling peptides. Standard handling procedures for toxic substances

should be followed.

Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves.

Eye Protection: Use safety glasses or goggles.

Lab Coat: A standard laboratory coat is required.

Respiratory Protection: If working with the lyophilized powder outside of a fume hood, a dust

mask or respirator may be necessary to avoid inhalation.

Handling Procedures:

Acclimatization: Before opening, allow the vial of lyophilized peptide to warm to room

temperature in a desiccator to prevent condensation.[2]

Weighing: If possible, weigh the peptide in a chemical fume hood to minimize inhalation

exposure.

Dissolving: To prepare a stock solution, dissolve the peptide in sterile distilled water, sterile

dilute acetic acid (0.1%), or an appropriate buffer like Tris-HCl. For peptides with low

aqueous solubility, DMSO can be used.[2]

Storage of Solutions: Peptide solutions are generally stable for up to one week at 4°C. For

longer-term storage, it is recommended to make single-use aliquots and store them at -20°C

or -80°C to avoid repeated freeze-thaw cycles. Peptides containing certain amino acids (C,

M, W, N, Q) are less stable in solution.

First Aid Measures:

In case of skin contact: Wash off immediately with soap and plenty of water while removing

all contaminated clothes and shoes.

In case of eye contact: Rinse immediately with plenty of water, also under the eyelids, for at

least 15 minutes.
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If inhaled: Remove to fresh air. If breathing is difficult, give oxygen. If not breathing, give

artificial respiration.

If swallowed: Do NOT induce vomiting. Call a physician immediately.

Proper Disposal Procedures
Proper disposal of PKC 20-28, myristoylated and its containers is essential to prevent

environmental contamination and ensure compliance with local, state, and federal regulations.

Disposal of Unused Product:

Consult Regulations: Always consult your institution's Environmental Health and Safety

(EHS) office for specific disposal guidelines.

Chemical Waste: Unused PKC 20-28, myristoylated should be disposed of as chemical

waste. Do not discard it down the drain or in the regular trash.

Labeling: Ensure the waste container is clearly labeled with the chemical name and any

associated hazards.

Disposal of Contaminated Materials:

Solid Waste: Items such as gloves, pipette tips, and empty vials that are contaminated with

the peptide should be placed in a designated chemical waste container.

Liquid Waste: Solutions containing PKC 20-28, myristoylated should be collected in a labeled

hazardous waste container.

Experimental Workflow for Handling and Disposal
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Caption: Workflow for safe handling and disposal of PKC 20-28, myristoylated.
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This guide is intended to provide essential information. Always refer to your institution's specific

safety protocols and exercise caution when handling any chemical substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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